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Compound of Interest

Compound Name: 5-Octyldihydrofuran-2(3H)-one-d4

Cat. No.: B15136696 Get Quote

An In-depth Technical Guide to the Chemical Properties of 5-Octyldihydrofuran-2(3H)-one-d4

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the chemical properties of 5-
Octyldihydrofuran-2(3H)-one-d4. Due to the limited availability of data for the deuterated

form, this document primarily presents information on its non-deuterated analogue, γ-

dodecalactone, and specifies where the properties of the deuterated compound are expected

to differ.

Core Chemical Properties
5-Octyldihydrofuran-2(3H)-one-d4 is a deuterated isotopologue of γ-dodecalactone, a

naturally occurring fatty acid lactone. The primary distinction lies in the substitution of four

hydrogen atoms with deuterium, leading to a higher molecular weight. This isotopic labeling is

invaluable for tracer studies in metabolic research and as an internal standard in analytical

chemistry.
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Identifier Value

IUPAC Name 5-octyloxolan-2-one-d4

Synonyms
γ-Dodecalactone-d4, 4-Hydroxydodecanoic acid

lactone-d4

CAS Number Not available

Molecular Formula C₁₂H₁₈D₄O₂

Molecular Weight 202.33 g/mol

Physicochemical Data
The following table summarizes the physicochemical properties of the non-deuterated form, γ-

dodecalactone. These values are expected to be very similar for the deuterated analogue, with

minor variations possible in density and boiling point.

Property Value Source

Appearance Colorless to pale yellow liquid [1][2][3]

Odor
Fatty, peachy, somewhat

musky
[4]

Melting Point 17-18 °C [2][4]

Boiling Point
130-132 °C @ 1.5 mm Hg; 140

°C @ 5 mm Hg
[2][4]

Density 0.936 g/mL at 25 °C [4]

Refractive Index n20/D 1.451 - 1.456 [1][3][4]

Flash Point >109 °C (>230 °F) [1][2][4]

Solubility Soluble in ethanol [3]

logP 3.76 - 4.38 [1][5]
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While specific experimental protocols for the synthesis of 5-Octyldihydrofuran-2(3H)-one-d4
are not readily available in the public domain, a general synthetic approach can be inferred

from established methods for γ-lactone synthesis.

General Synthesis Workflow
The synthesis of γ-lactones such as γ-dodecalactone typically involves the intramolecular

cyclization of a corresponding 4-hydroxycarboxylic acid. For the deuterated analogue, a

deuterated precursor would be required.
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Caption: Generalized synthetic workflow for 5-Octyldihydrofuran-2(3H)-one-d4.
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Analytical Workflow
The identity and purity of 5-Octyldihydrofuran-2(3H)-one-d4 would be confirmed using a

combination of analytical techniques.

Analytical Techniques
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Caption: Standard analytical workflow for the characterization of 5-Octyldihydrofuran-2(3H)-
one-d4.

Signaling Pathways and Biological Relevance
γ-Dodecalactone, the non-deuterated form, is a flavoring agent and fragrance component

found in many fruits and dairy products.[4] While no specific signaling pathways have been

elucidated for this molecule, its structural similarity to other lactones suggests potential roles in

biological processes that are yet to be fully explored. The deuterated form is a valuable tool for

investigating the metabolism and pharmacokinetic profile of γ-dodecalactone.
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Research Applications

5-Octyldihydrofuran-2(3H)-one-d4
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Caption: Key research applications of 5-Octyldihydrofuran-2(3H)-one-d4.

Safety and Handling
Based on the data for γ-dodecalactone, the compound may cause skin and eye irritation.[2] It is

recommended to handle this chemical in a well-ventilated area, using appropriate personal

protective equipment, including gloves and safety glasses.[6] For detailed safety information,

refer to the Safety Data Sheet (SDS) provided by the supplier.

This guide serves as a foundational resource for professionals working with 5-
Octyldihydrofuran-2(3H)-one-d4. As research progresses, further information on the specific

properties and applications of this deuterated compound will likely become available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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